![molecular formula C17H12N2O6 B5556102 8-methoxy-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide](/img/structure/B5556102.png)
8-methoxy-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
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Description
8-methoxy-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide is a chemical compound that belongs to the class of chromene derivatives. This compound has been synthesized in the laboratory and has been studied for its potential applications in scientific research.
Scientific Research Applications
Synthesis and Characterization
The synthesis of chromene derivatives, including 8-methoxy-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide, has been a subject of extensive research due to their significant biological activities. A novel synthesis approach for chromene derivatives has been developed, offering pathways to various analogues with potential antitumor and other biological activities. For instance, Yin et al. (2013) developed an efficient synthesis for chiral enantiomers of 8-ethoxy-2-(4-fluorophenyl)-3-nitro-2H-chromene, highlighting its importance as a potent inhibitor of phosphoinositide 3-kinase (PI3K) and its effects on tumor cell lines (Yin et al., 2013). Similarly, the synthesis and identification of novel derivatives with enhanced antiproliferative activities against tumor cell lines were reported, demonstrating the importance of structural modifications in enhancing biological activity (Yin et al., 2013).
Antibacterial Activity
The antibacterial activity of chromene derivatives has also been explored. Behrami and Dobroshi (2019) reported on the synthesis and antibacterial activity of new derivatives of 4-hydroxy-chromen-2-one, indicating their potential as high-level bacteriostatic and bactericidal agents (Behrami & Dobroshi, 2019).
Antitumor Activity
The antitumor activity of chromene derivatives is another critical area of research. The compound 6-bromo-8-ethoxy-3-nitro-2H-chromene, for example, has shown potent antiproliferative activities against a panel of tumor cell lines, suggesting its potential as an antitumor agent. This compound displayed more potent effects in blocking AKT phosphorylation and inducing cancer cell apoptosis, as well as anti-angiogenesis activity, compared to its parent compound (Yin et al., 2013).
Catalysis and Synthetic Applications
The utility of chromene derivatives extends to catalysis and the synthesis of other complex molecules. For instance, the polystyrene-supported TBD catalysts were utilized in the Michael addition for synthesizing Warfarin and its analogues, demonstrating the versatility of chromene derivatives in synthetic chemistry applications (Alonzi et al., 2014).
Fluorescent Probes and Chemosensors
Chromene derivatives have been developed as fluorescent probes for selective detection of metal ions, highlighting their application in analytical chemistry. For example, a nitro-3-carboxamide coumarin derivative was proposed as a novel fluorescent chemosensor for Cu(2+), demonstrating the role of chromene derivatives in the development of selective and sensitive detection methods for metal ions (Bekhradnia et al., 2016).
properties
IUPAC Name |
8-methoxy-N-(3-nitrophenyl)-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O6/c1-24-14-7-2-4-10-8-13(17(21)25-15(10)14)16(20)18-11-5-3-6-12(9-11)19(22)23/h2-9H,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMUZUAWYSRIRSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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